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Compound of Interest

Compound Name:
5,6,7,8-Tetrahydrophthalazine-1,4-

diamine

CAS No.: 90198-14-4

Cat. No.: B2967330

Get Quote

Chemical Identity: (2-heptyl-1,3-dioxolan-4-yl)methanol CAS Registry Number: 1205-99-8

Molecular Formula: C₁₁H₂₂O₃ Molecular Weight: 202.29 g/mol

Chemical Profile & Physical State Analysis
Senior Scientist Note: Before attempting recrystallization, it is critical to understand the physical

state of CAS 1205-99-8. Structurally, this compound consists of a polar dioxolane/alcohol

"head" and a lipophilic heptyl "tail."

Physical State: Typically a viscous liquid or low-melting waxy solid at room temperature.

Implication: Traditional recrystallization is often ineffective for room-temperature purification.

The primary purification method is High-Vacuum Distillation.

When to Crystallize: Recrystallization is only recommended if:

You are isolating a specific high-melting stereoisomer.
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You are using low-temperature (cryogenic) crystallization.

You have derivatized the alcohol (e.g., into a 3,5-dinitrobenzoate) to create a crystalline

solid.

Solvent Selection Guide (Recrystallization &
Extraction)
If you are pursuing crystallization (low-temp or waxy solid purification), the solvent system must

balance the amphiphilic nature of the molecule.

Primary Solvent Systems
Solvent System Polarity Recommended Use Mechanism

n-Hexane / Pentane Non-polar

Low-Temp

Crystallization (-78°C

to -20°C)

The compound is

soluble at RT but

precipitates upon

deep freezing, leaving

impurities in solution.

Ethanol / Water Binary (Polar)
Waxy Solid

Purification

Dissolve in warm

ethanol; add water

dropwise to the "cloud

point." Forces

hydrophobic tail

aggregation/precipitati

on.

Diethyl Ether /

Petroleum Ether
Mixed General Cleanup

Good for removing

highly polar impurities

(which stay in solid

phase) or highly non-

polar oils.

Critical Warning: Chemical Stability
Acid Sensitivity: As an acetal, CAS 1205-99-8 is sensitive to hydrolysis in acidic

environments.
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Avoid: Acidic water, unbuffered silica gel, or solvents containing traces of HCl/Acetic acid.

Recommendation: Add 0.1% Triethylamine (TEA) to solvents to maintain a slightly basic

pH and prevent ring opening.

Troubleshooting & FAQs
Q1: I tried to recrystallize from hot ethanol, but it "oiled out" instead of forming crystals. What

happened?

Diagnosis: This is common for long-chain acetals. The melting point is likely lower than the

solvent's boiling point, or the compound is too soluble.

Solution: Switch to Low-Temperature Crystallization. Dissolve the oil in a minimum amount of

n-Pentane or Hexane at room temperature, then place the flask in a dry ice/acetone bath

(-78°C). Scratch the glass to induce nucleation.

Q2: My compound smells like octanal (fruity/fatty aldehyde). Is it degrading?

Diagnosis: Yes. The acetal ring has hydrolyzed, releasing octanal and glycerol.

Cause: Exposure to moisture and trace acid.

Fix: Repurify immediately via vacuum distillation. Store the purified product over activated 4Å

molecular sieves and under argon.

Q3: Can I use column chromatography instead?

Answer: Yes, but use neutral alumina or silica gel pre-treated with 1% Triethylamine.

Standard acidic silica can degrade the acetal during the run.

Eluent: Hexane:Ethyl Acetate (gradient from 9:1 to 7:3).

Step-by-Step Purification Protocols
Protocol A: High-Vacuum Distillation (Recommended)
Best for: Routine purification of the liquid form.
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Setup: Short-path distillation apparatus with a vigorous stir bar.

Vacuum: Apply high vacuum (< 1 mmHg).

Heat: Slowly ramp temperature. Expect the product to distill between 110°C - 140°C

(depending on exact vacuum pressure).

Collection: Discard the first 5% (volatiles/octanal). Collect the main fraction.

Protocol B: Low-Temperature Crystallization
Best for: Removing isomeric impurities or if distillation is unavailable.

Dissolution: Dissolve 10 g of crude CAS 1205-99-8 in 20 mL of n-Pentane (or n-Hexane).

Filtration: Filter through a 0.45 µm PTFE syringe filter to remove insoluble particulates.

Cooling: Place the sealed flask in a freezer (-20°C) for 12 hours. If no crystals form, move to

a dry ice/acetone bath (-78°C).

Induction: If it forms a gel/oil, scratch the inner wall with a glass rod or add a seed crystal.

Isolation:Cold Filtration is required. Use a jacketed Buchner funnel cooled with dry ice, or

filter rapidly inside a cold room. Wash with pre-chilled (-78°C) pentane.

Process Workflow Diagram
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Caption: Decision tree for the purification of CAS 1205-99-8, prioritizing distillation for liquid

phases and low-temperature crystallization for solid isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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